Resolvin D1
Resolvin D1
Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response back to a non-inflamed state. Resolvin D1 (RvD1) is produced physiologically from the sequential oxygenation of DHA by 15- and 5-lipoxygenase. A 17(R)-epimer (Item No. 13060) of RvD1 can also be generated in aspirin-treated samples. Both RvD1 and its 17(R)-configuration reduce human polymorphonuclear leukocyte (PMNL) transendothelial migration, the earliest event in acute inflammation, with EC50 values of ~30 nM. RvD1 and its aspirin-triggered form also exhibit a dose-dependent reduction in leukocyte infiltration in a mouse model of peritonitis with a maximal inhibition of ~35% at a 10-100 ng dose. Analytical and biological comparisons of synthetic RvD1 with endogenously derived RvD1 have confirmed its identity as matching the natural product.
Brand Name:
Vulcanchem
CAS No.:
872993-05-0
VCID:
VC0104274
InChI:
InChI=1S/C22H32O5/c1-2-3-9-14-19(23)15-10-6-4-5-7-11-16-20(24)21(25)17-12-8-13-18-22(26)27/h3-12,15-16,19-21,23-25H,2,13-14,17-18H2,1H3,(H,26,27)
SMILES:
CCC=CCC(C=CC=CC=CC=CC(C(CC=CCCC(=O)O)O)O)O
Molecular Formula:
C22H32O5
Molecular Weight:
376.5
Resolvin D1
CAS No.: 872993-05-0
Reference Standards
VCID: VC0104274
Molecular Formula: C22H32O5
Molecular Weight: 376.5
| CAS No. | 872993-05-0 |
|---|---|
| Product Name | Resolvin D1 |
| Molecular Formula | C22H32O5 |
| Molecular Weight | 376.5 |
| IUPAC Name | 7,8,17-trihydroxydocosa-4,9,11,13,15,19-hexaenoic acid |
| Standard InChI | InChI=1S/C22H32O5/c1-2-3-9-14-19(23)15-10-6-4-5-7-11-16-20(24)21(25)17-12-8-13-18-22(26)27/h3-12,15-16,19-21,23-25H,2,13-14,17-18H2,1H3,(H,26,27) |
| Standard InChIKey | OIWTWACQMDFHJG-CCFUIAGSSA-N |
| SMILES | CCC=CCC(C=CC=CC=CC=CC(C(CC=CCCC(=O)O)O)O)O |
| Appearance | Assay:≥95%A solution in ethanol |
| Description | Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response back to a non-inflamed state. Resolvin D1 (RvD1) is produced physiologically from the sequential oxygenation of DHA by 15- and 5-lipoxygenase. A 17(R)-epimer (Item No. 13060) of RvD1 can also be generated in aspirin-treated samples. Both RvD1 and its 17(R)-configuration reduce human polymorphonuclear leukocyte (PMNL) transendothelial migration, the earliest event in acute inflammation, with EC50 values of ~30 nM. RvD1 and its aspirin-triggered form also exhibit a dose-dependent reduction in leukocyte infiltration in a mouse model of peritonitis with a maximal inhibition of ~35% at a 10-100 ng dose. Analytical and biological comparisons of synthetic RvD1 with endogenously derived RvD1 have confirmed its identity as matching the natural product. |
| Synonyms | (4Z,7S,8R,9E,11E,13Z,15E,17S,19Z)-7,8,17-Tihydroxy-4,9,11,13,15,19-docosahexaenoic Acid; |
| PubChem Compound | 53394122 |
| Last Modified | Nov 11 2021 |
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